Alkali metal cation binding affinities of cytosine in the gas phase: revisited†
Physical Chemistry Chemical Physics Pub Date: 2014-06-13 DOI: 10.1039/C4CP01128G
Abstract
Binding of metal cations to the nucleobases can influence base pairing, base stacking and nucleobase tautomerism. Gas-phase condensation of dc discharge generated alkali metal cations and thermally vaporized cytosine (DC/FT) has been found to produce kinetically trapped excited tautomeric conformations of the M+(cytosine) complexes, which influences the threshold collision-induced dissociation (TCID) behavior. In order to elucidate the effects of the size of alkali metal cation on the strength of binding to the canonical form of cytosine, the binding affinities of Na+ and K+ to cytosine are re-examined here, and studies are extended to include Rb+ and Cs+ again using TCID techniques. The M+(cytosine) complexes are generated in an electrospray ionization source, which has been shown to produce ground-state tautomeric conformations of M+(cytosine). The energy-dependent cross sections are interpreted to yield bond dissociation energies (BDEs) using an analysis that includes consideration of unimolecular decay rates, the kinetic and internal energy distributions of the reactants, and multiple M+(cytosine)–Xe collisions. Revised BDEs for the Na+(cytosine) and K+(cytosine) complexes exceed those previously measured by 31.9 and 25.5 kJ mol−1, respectively, consistent with the hypothesis proposed by Yang and Rodgers that excited tautomeric conformations are accessed when the complexes are generated by DC/FT ionization. Experimentally measured BDEs are compared to theoretical values calculated at the B3LYP and MP2(full) levels of theory using the 6-311+G(2d,2p)_HW* and def2-TZVPPD basis sets. The B3LYP/def2-TZVPPD level of theory is found to provide the best agreement with the measured BDEs, suggesting that this level of theory can be employed to provide reliable energetics for similar metal–ligand systems.
Recommended Literature
- [1] First total synthesis of cryptopyranmoscatone A2 from d-ribose†
- [2] An ALP-activatable and mitochondria-targeted probe for prostate cancer-specific bimodal imaging and aggregation-enhanced photothermal therapy†
- [3] Mesoporous and microporous carbons from one-pot hydrothermal products for supercapacitor electrodes: effects of porous structures and surface functionality†
- [4] Tuning the carrier scattering mechanism to effectively improve the thermoelectric properties†
- [5] Contents list
- [6] J-aggregation, its impact on excited state dynamics and unique solvent effects on macroscopic assembly of a core-substituted naphthalenediimide†
- [7] New thieno[3,2-b][1]benzothiophene-based organic sensitizers containing π-extended thiophene spacers for efficient dye-sensitized solar cells†
- [8] Molecular salts of propranolol with dicarboxylic acids: diversity of stoichiometry, supramolecular structures and physicochemical properties†
- [9] Insights into the mechanism of the capture of CO2 by K2CO3 sorbent: a DFT study†
- [10] On the thermodynamics of carbon nanotube single-file water loading: free energy, energy and entropy calculations†
